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Compound of Interest

Compound Name: Chlorodifluoroacetic anhydride

Cat. No.: B1329485

An In-depth Technical Guide to Chlorodifluoroacetic Anhydride

Introduction

Chlorodifluoroacetic anhydride, with the chemical formula C4CI2F403, is a highly reactive
chemical intermediate of significant interest to researchers, scientists, and professionals in drug
development.[1][2][3] Its utility sStems from its ability to introduce chlorodifluoroacetyl groups into
various organic molecules, a key step in the synthesis of complex fluorinated compounds.[1]
This guide provides a comprehensive overview of the physical and chemical properties of
chlorodifluoroacetic anhydride, its applications, and relevant experimental considerations.

Physical and Chemical Properties

Chlorodifluoroacetic anhydride is a colorless liquid at room temperature.[1][4] A summary of
its key physical and chemical properties is presented in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C4CI2F403 [1112114115]
Linear Formula (CICF2C0)20 [6]
Molecular Weight 242.93 g/mol [11[31[41[5]
CAS Number 2834-23-3 [L][2][4115]16]
Appearance Colorless liquid [1][4]
Density 1.395 g/mL at 25 °C [11161[7]
Boiling Point 96 - 97 °C [11[4]16][7]
Refractive Index n20/D 1.347 [1][6]

Solubility

Slightly soluble in water (1.4
g/L at 25°C).[7]

[7]

Stability

Stable under recommended
storage conditions, but

sensitive to moisture.[4][8]

[4](8]

Purity

> 98% (Assay by titration)

[1](6]

Chemical Reactivity and Mechanisms

As an acid anhydride, the reactivity of chlorodifluoroacetic anhydride is characterized by the

electrophilicity of its carbonyl carbons, making it susceptible to nucleophilic acyl substitution

reactions.[9] The presence of electronegative fluorine and chlorine atoms further enhances this

reactivity. Common reactions involve nucleophiles such as water, alcohols, and amines, leading

to the formation of carboxylic acids, esters, and amides, respectively.[9]
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General reaction pathways of chlorodifluoroacetic anhydride.

Applications in Research and Development

Chlorodifluoroacetic anhydride is a versatile reagent with several applications in scientific
research and industrial processes.

o Synthesis of Fluorinated Compounds: It serves as a crucial intermediate in the synthesis of
various fluorinated organic compounds, which are of significant interest in the
pharmaceutical and agrochemical industries due to their enhanced biological activity and
stability.[1]

o Derivatization Agent: It is used as a derivatizing agent for amines and alcohols in gas
chromatography (GC) applications.[5] This process enhances the volatility and thermal
stability of the analytes, improving their separation and detection.[7]

» Drug Development: The anhydride is an intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[1] The introduction of the chlorodifluoroacetyl group can
significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates.
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o Material Science: It plays a role in the development of advanced materials, including
specialty polymers with enhanced thermal stability and chemical resistance for use in
electronics and coatings.[1]

Experimental Methodologies

Synthesis of a Related Anhydride: Chloroacetic
Anhydride

While a specific, detailed protocol for the synthesis of chlorodifluoroacetic anhydride was not
found in the provided search results, a common method for synthesizing a similar compound,
chloroacetic anhydride, involves the reaction of chloroacetyl chloride with sodium
chloroacetate. This can serve as a representative workflow.

Reaction: CICH2COCI + CICH2COONa - (CICH2C0)20 + NaCl

Procedure Outline:

Sodium monochloroacetate is slowly added to a stirred solution of chloroacetyl chloride in a
suitable solvent like dry benzene.[10]

The reaction mixture is refluxed for several hours.[10]

After cooling, the precipitated salts are filtered off.[10]

The product can be isolated from the filtrate by crystallization or vacuum distillation.[10]
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Workflow for the synthesis of chloroacetic anhydride.

Derivatization for GC-MS Analysis

Chlorodifluoroacetic anhydride is employed as a derivatization reagent, for instance, in the
determination of estrone and 173-estradiol in hair by GC-MS.[7] The general workflow for such

an analysis is outlined below.
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Workflow for analyte derivatization using chlorodifluoroacetic anhydride.

Safety and Handling

Chlorodifluoroacetic anhydride is a hazardous substance and must be handled with
appropriate safety precautions.

e Hazards: It is classified as toxic if swallowed, harmful in contact with skin, and causes severe
skin burns and eye damage.[6][11] It is corrosive and a lachrymator.[7][12]

» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[12] Avoid
contact with skin, eyes, and clothing, and avoid inhalation of vapor or mist.[4] Wear
appropriate personal protective equipment (PPE), including gloves, goggles, and a face
shield.[6]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[4] It
should be stored away from incompatible materials such as strong oxidizing agents and
strong bases.[4]
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» Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
extinguishing media.[4] Fire may produce hazardous decomposition products including
carbon oxides, hydrogen chloride gas, and hydrogen fluoride.[4]

Conclusion

Chlorodifluoroacetic anhydride is a valuable and highly reactive chemical with important
applications in the synthesis of fluorinated compounds, drug development, and material
science. Its utility is underscored by its ability to introduce the chlorodifluoroacetyl moiety into
organic molecules. A thorough understanding of its physical and chemical properties, reactivity,
and handling requirements is essential for its safe and effective use in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["physical and chemical properties of
Chlorodifluoroacetic anhydride"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329485#physical-and-chemical-properties-of-
chlorodifluoroacetic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1329485#physical-and-chemical-properties-of-chlorodifluoroacetic-anhydride
https://www.benchchem.com/product/b1329485#physical-and-chemical-properties-of-chlorodifluoroacetic-anhydride
https://www.benchchem.com/product/b1329485#physical-and-chemical-properties-of-chlorodifluoroacetic-anhydride
https://www.benchchem.com/product/b1329485#physical-and-chemical-properties-of-chlorodifluoroacetic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

